Cas no 165108-64-5 (1,3,2-Dioxathiolane, 4-propyl-, 2,2-dioxide)

• Product Name: 1,3,2-Dioxathiolane, 4-propyl-, 2,2-dioxide
• CAS No: 165108-64-5
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 1344087
• PubChem ID: 12038412
• Update Time: 2025-04-20

1,3,2-Dioxathiolane, 4-propyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane, 4-propyl-, 2,2-dioxide
• 4-propyl-[1,3,2]dioxathiolane-2,2-dioxide
• 4-propyl-1,3,2-dioxathiolane 2,2-dioxide
• C5H10O4S
• 165108-64-5
• 4-Propyl-2,2-dioxo-1,3,2-dioxathiolane
• SCHEMBL416346
• PXTRGXMFFGBWFT-UHFFFAOYSA-N
• AKOS028108286
• DB-129057
• DTXSID00476327
• 4-PROPYL-1,3,2??-DIOXATHIOLANE-2,2-DIONE

• Inchi： 1S/C5H10O4S/c1-2-3-5-4-8-10(6,7)9-5/h5H,2-4H2,1H3
• InChI Key： PXTRGXMFFGBWFT-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCC(CCC)O1

Computed Properties

• Exact Mass: 166.03
• Monoisotopic Mass: 166.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249.2±7.0 ºC (760 Torr),
• Flash Point: 104.5±18.2 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters